2-((2-(Benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)thio)nicotinic acid

• IUPAC Name: 2-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C15H11NO5S/c17-11(9-3-4-12-13(6-9)21-8-20-12)7-22-14-10(15(18)19)2-1-5-16-14/h1-6H,7-8H2,(H,18,19)
• InChI Key: HASPLWYWDPMVFQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)CSC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C15H11NO5S
• Molecular Weight: 317.3 g/mol

Description

The compound “2-((2-(Benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)thio)nicotinic acid” is a complex organic molecule. It incorporates a benzo[d][1,3]dioxole subunit, which is a structural motif found in many natural products and synthetic compounds. This motif is known for its pharmaceutical and biological applications.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a direct and concise method was used to synthesize a novel benzo[d][1,3]dioxole incorporated diselenide using stable and readily available starting material. The synthesized compound was then transformed into various synthetically important unsymmetrical monoselenides.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various techniques such as multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry. Single crystal X-ray crystallographic results have also been reported. For instance, the crystal structure of a related compound, 2-(benzo[d][1,3]dioxol-5-yl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine, was studied.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been explored. For example, diselenide, a synthesized compound, was transformed into various synthetically important unsymmetrical monoselenides by cleavage of the Se–Se bond with sodium borohydride or rongalite followed by the addition of suitable electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, the thermal decomposition behavior of a related compound was studied by thermogravimetric analysis. The crystallographic data of a related compound provides information about its physical properties.

Scientific Research Applications

Anti-Inflammatory Properties

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Antitumor Activity

• Application : Studies have investigated its inhibitory effects on tumor cell growth. .

Crystallography and Structural Studies

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